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Compound of Interest

Compound Name: 2,5-Dibromohydroquinone

Cat. No.: B082636

For Researchers, Scientists, and Drug Development Professionals

These notes provide detailed procedures for the safe handling and storage of 2,5-
Dibromohydroquinone (CAS RN: 14753-51-6). Adherence to these guidelines is crucial to
ensure personnel safety and maintain the integrity of the compound for research and
development purposes.

Safety and Hazard Information

2,5-Dibromohydroquinone is a hazardous chemical that requires careful handling. The
primary hazards are summarized below.

GHS Hazard Statements:

o H315: Causes skin irritation.[1][2][3]

e H319: Causes serious eye irritation.[1][2][3]

e H335: May cause respiratory irritation.[1][2][3]
Signal Word: Warning[1]

Precautionary Statements:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1][3][4][5]
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e P264: Wash skin thoroughly after handling.[1][3][4][5]
e P271: Use only outdoors or in a well-ventilated area.[1][3]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[1][3][4][5][6]

[7]

e P302 + P352: IF ON SKIN: Wash with plenty of water.[1][3][5][7]

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[1][3][5][6][7]

Physicochemical and Safety Data

A summary of the key physical, chemical, and safety properties of 2,5-Dibromohydroquinone

is presented in the table below for easy reference.

Property Value References

Molecular Formula CeHaBr20:2 [8]

Molecular Weight 267.90 g/mol [1]8]
White to light yellow or light

Appearance [9]
yellow-red powder/crystal

Melting Point 191-194 °C [1][10]

Boiling Point 283.4+35.0 °C (Predicted) [10]

Solubility Soluble in methanol [10]
Room Temperature, under

Storage Temperature [10]

inert atmosphere

Hazard Classifications

Eye Irrit. 2, Skin Irrit. 2, STOT
SE 3

[1]

Target Organs

Respiratory system

[1]

Storage Class Code

11 - Combustible Solids

[1]
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Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 2,5-Dibromohydroquinone. The
minimum required PPE is outlined below.

PPE Category Specification References
) ) Dust mask type N95 (US) or
Respiratory Protection ] [1]
equivalent
) Chemical safety goggles or
Eye Protection [1][11][12]

face shield

_ Chemical-resistant gloves
Hand Protection N [1][11][12]
(e.g., nitrile rubber)

) ) Laboratory coat, long-sleeved
Skin and Body Protection ) [11][12][13]
clothing, and closed-toe shoes

Experimental Protocols
Protocol 1: General Handling and Weighing

This protocol outlines the steps for safely handling and weighing 2,5-Dibromohydroquinone in
a laboratory setting.

Objective: To safely and accurately weigh a specific amount of 2,5-Dibromohydroquinone
powder.

Materials:

2,5-Dibromohydroquinone solid

Spatula

Weighing paper or weighing boat

Analytical balance

Fume hood
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Appropriate PPE (see section 3)

Procedure:

Preparation: Don all required PPE before entering the designated handling area. Ensure the
fume hood is functioning correctly.

Work Area Setup: Place a clean piece of weighing paper or a weighing boat on the analytical
balance within the fume hood. Tare the balance.

Handling the Reagent: Carefully open the container of 2,5-Dibromohydroquinone inside
the fume hood to avoid generating dust.

Weighing: Using a clean spatula, carefully transfer the desired amount of the solid onto the
weighing paper/boat. Avoid sudden movements to minimize dust generation.

Container Sealing: Securely close the lid of the 2,5-Dibromohydroquinone container
immediately after use.

Transfer: The weighed solid can now be transferred to the reaction vessel or dissolved as
per the specific experimental requirements.

Decontamination: Clean the spatula and any contaminated surfaces with an appropriate
solvent and dispose of waste according to institutional guidelines. Wash hands thoroughly
after handling.[11][12][13]

Protocol 2: Preparation of a Stock Solution

This protocol provides a general method for preparing a stock solution of 2,5-

Dibromohydroquinone.

Objective: To prepare a stock solution of a known concentration of 2,5-

Dibromohydroquinone.

Materials:

Weighed 2,5-Dibromohydroquinone

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.benchchem.com/product/b082636?utm_src=pdf-body
https://www.benchchem.com/product/b082636?utm_src=pdf-body
https://westliberty.edu/health-and-safety/files/2012/08/Hydroquinone.pdf
https://datasheets.scbt.com/sc-204773.pdf
https://www.spectrumrx.com/media/sd/HY113_SD.pdf
https://www.benchchem.com/product/b082636?utm_src=pdf-body
https://www.benchchem.com/product/b082636?utm_src=pdf-body
https://www.benchchem.com/product/b082636?utm_src=pdf-body
https://www.benchchem.com/product/b082636?utm_src=pdf-body
https://www.benchchem.com/product/b082636?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082636?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

e Appropriate solvent (e.g., methanol)[10]
o Volumetric flask with a stopper

o Pipettes

e Funnel

e Magnetic stirrer and stir bar (optional)

e Fume hood

o Appropriate PPE

Procedure:

o Safety Precautions: Perform all steps within a certified fume hood while wearing the
appropriate PPE.

e Weighing: Accurately weigh the desired amount of 2,5-Dibromohydroquinone following
Protocol 1.

o Transfer to Flask: Place a funnel in the neck of the volumetric flask. Carefully transfer the
weighed solid into the flask. Rinse the weighing paper/boat with a small amount of the
chosen solvent to ensure a complete transfer.

» Dissolution: Add approximately half of the final volume of the solvent to the flask. Swirl the
flask gently or use a magnetic stirrer to dissolve the solid completely.

e Bringing to Volume: Once the solid is fully dissolved, add the solvent to the calibration mark
on the volumetric flask. Use a pipette for the final addition to ensure accuracy.

» Homogenization: Stopper the flask and invert it several times to ensure the solution is
homogeneous.

e Labeling and Storage: Label the flask with the compound name, concentration, solvent, and
date of preparation. Store the solution in a cool, dry, and dark place, away from incompatible
materials.[14]
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Visualizations
Logical Workflow for Handling 2,5-
Dibromohydroquinone

The following diagram illustrates the logical workflow for the safe handling of 2,5-
Dibromohydroquinone in a laboratory environment.
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Caption: Safe handling workflow for 2,5-Dibromohydroquinone.
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Signaling Pathway for Hazard Response

This diagram outlines the immediate response actions to be taken in case of exposure to 2,5-
Dibromohydroquinone.

Exposure Event

B Exposure Occurs

Immediate Reiponse

Skin Contact: Eye Contact: Inhalation:
Wash with plenty of water Rinse cautiously with water for several minutes Move to fresh air

Medical‘?\ttention

Seek Medical Attention

Click to download full resolution via product page

Caption: Hazard response for 2,5-Dibromohydroquinone exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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